Cas no 2361717-99-7 (Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate)

• Product Name: Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate
• CAS No: 2361717-99-7
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 6437918
• PubChem ID: 145903953
• Update Time: 2025-06-08

Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate
• Z3664804765
• 2361717-99-7
• ethyl 1-[1-(prop-2-enoyl)piperidine-4-amido]-2,3-dihydro-1H-indene-1-carboxylate
• EN300-26607187

• Inchi： 1S/C21H26N2O4/c1-3-18(24)23-13-10-16(11-14-23)19(25)22-21(20(26)27-4-2)12-9-15-7-5-6-8-17(15)21/h3,5-8,16H,1,4,9-14H2,2H3,(H,22,25)
• InChI Key： VNPLPNVHRGYNFT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=CC=2CC1)NC(C1CCN(C(C=C)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.7Ų

Additional information on Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate

Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate (CAS No. 2361717-99-7): An Overview of a Novel Compound in Medicinal Chemistry

Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate (CAS No. 2361717-99-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate combination of a piperidine ring, an indene scaffold, and an acryloyl group, represents a promising candidate for the development of novel drugs targeting various diseases.

The piperidine moiety is a common structural element in many biologically active compounds, often contributing to the compound's ability to interact with specific protein targets. In the case of Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate, the presence of this ring enhances its pharmacological profile by providing additional binding sites and improving its overall stability and solubility. The indene scaffold, on the other hand, is known for its ability to confer rigidity and conformational stability to the molecule, which can be crucial for optimizing its binding affinity to target proteins.

The acryloyl group (prop-2-enoyl) is another key feature of this compound. This functional group is highly reactive and can participate in various chemical reactions, including Michael addition and conjugate addition reactions. These reactions are often exploited in the design of prodrugs and in the development of covalent inhibitors, which can form irreversible bonds with their target proteins. The presence of the acryloyl group in Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate suggests that it may have potential as a covalent inhibitor or as a prodrug that can be activated under specific physiological conditions.

Recent studies have highlighted the potential therapeutic applications of Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate in various disease areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, preliminary studies have indicated that it may have antitumor effects by disrupting key signaling pathways in cancer cells.

In the context of drug discovery and development, Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate has been evaluated for its pharmacokinetic properties. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for ensuring that the compound can effectively reach its intended target site within the body. Furthermore, its low toxicity profile makes it a promising candidate for further clinical evaluation.

The synthesis of Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of an indene derivative with a piperidine carboxylic acid followed by functionalization with an acryloyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process and reduce reaction times.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate. Ongoing studies are focusing on elucidating its interactions with specific protein targets and evaluating its efficacy in preclinical models of various diseases. These efforts are expected to provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, Ethyl 1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]-2,3-dihydroindene-1-carboxylate (CAS No. 2361717-99-7) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.